Cas no 80015-07-2 (N-(4-{[(2-amino-4-oxo-1,4-dihydroquinazolin-6-yl)methyl](2-fluoroethyl)amino}benzoyl)-L-glutamic acid)

• Product name: N-(4-{[(2-amino-4-oxo-1,4-dihydroquinazolin-6-yl)methyl](2-fluoroethyl)amino}benzoyl)-L-glutamic acid
• CAS No: 80015-07-2
• MF: C₂₃H₂₄FN₅O₆
• MW: 485.464968681335
• CID: 1799524
• PubChem ID: 135618601

N-(4-{[(2-amino-4-oxo-1,4-dihydroquinazolin-6-yl)methyl](2-fluoroethyl)amino}benzoyl)-L-glutamic acid Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(2-amino-4-oxo-1,4-dihydroquinazolin-6-yl)methyl](2-fluoroethyl)amino}benzoyl)-L-glutamic acid
• 1-[2-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]ethyl]-3-propan-2-ylurea
• CB 3731
• N-(4-((N-(2-Amino-4-hydroxy-6-quinazolinyl)methyl)-N-(fluoroethyl)amino)benzoyl)glutamic acid
• N-(4-{(2-Fluoroethyl)[(4-hydroxy-2-imino-1,2-dihydroquinazolin-6-yl)methyl]amino}benzoyl)glutamic acid
• DTXSID801000906
• CB-3731
• (2S)-2-[[4-[(2-amino-4-oxo-3H-quinazolin-6-yl)methyl-(2-fluoroethyl)amino]benzoyl]amino]pentanedioic acid
• (2S)-2-[[4-[(2-amino-4-oxo-1H-quinazolin-6-yl)methyl-(2-fluoroethyl)amino]benzoyl]amino]pentanedioic acid
• L-Glutamic acid, N-(4-(((2-amino-1,4-dihydro-4-oxo-6-quinazolinyl)methyl)(2-fluoroethyl)amino)benzoyl)-
• AKOS040751047
• SCHEMBL10828707
• 80015-07-2
• N-(4-(N-((2-amino-4-hydroxy-6-quinazolinyl)methyl)2-fluoroethylamino)benzoyl)-L-glutamic acid
• QUHSPLVBAACUQP-SFHVURJKSA-N
• CB3731
• CID 196147

• Inchi： InChI=1S/C23H24FN5O6/c24-9-10-29(12-13-1-6-17-16(11-13)21(33)28-23(25)27-17)15-4-2-14(3-5-15)20(32)26-18(22(34)35)7-8-19(30)31/h1-6,11,18H,7-10,12H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t18-/m0/s1
• InChI Key： QUHSPLVBAACUQP-SFHVURJKSA-N
• SMILES： C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)N(CCF)CC2=CC3=C(C=C2)N=C(NC3=O)N

Computed Properties

• Exact Mass: 485.17106166g/mol
• Monoisotopic Mass: 485.17106166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų
• XLogP3: 0.8